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Compound of Interest

Compound Name: ML380

Cat. No.: B609160 Get Quote

Note on Compound Identity: The compound ML380 is a positive allosteric modulator of the M5

muscarinic acetylcholine receptor. However, the context of inhibiting a signaling pathway is

more closely associated with ML385, a well-characterized inhibitor of the Nuclear factor

erythroid 2-related factor 2 (Nrf2) pathway. This document will proceed with the protocols for

ML385, assuming a potential typographical error in the query.

Introduction
ML385 is a potent and specific small-molecule inhibitor of the Nrf2 signaling pathway.[1][2][3] It

functions by directly interacting with the Nrf2 protein, preventing its transcriptional activity.[1][2]

Specifically, ML385 binds to the Neh1 domain of Nrf2, which interferes with the binding of the

Nrf2-MAFG protein complex to regulatory DNA sequences.[1][2][4] This inhibition of Nrf2

makes ML385 a valuable tool for studying the roles of the Nrf2 pathway in various physiological

and pathological processes, including cancer and inflammation. These application notes

provide detailed protocols for the dissolution and storage of ML385 for in vitro and in vivo

research applications.
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Solvent Concentration Remarks

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (202.21 mM)

A stock solution of 10 mM in

DMSO is also commonly used.

[5]

Phosphate-Buffered Saline

(PBS) with 5% DMSO
30 mg/kg (for injection)

Used for in vivo studies in mice

via intraperitoneal injection.[2]

Table 2: Storage Conditions for ML385 Solutions
Storage Temperature Duration Notes

-20°C Up to 1 month
Recommended for stock

solutions.[6]

-80°C Up to 6 months
Recommended for long-term

storage of stock solutions.[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
ML385 in DMSO
Materials:

ML385 powder

Dimethyl Sulfoxide (DMSO), sterile filtered

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Calculate the required mass of ML385: The molecular weight of ML385 is 494.53 g/mol . To

prepare 1 mL of a 10 mM stock solution, weigh out 4.945 mg of ML385 powder.

Dissolution: Add the weighed ML385 powder to a sterile microcentrifuge tube. Add 1 mL of

sterile DMSO to the tube.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If solubility is

an issue, the tube can be gently heated to 37°C and sonicated in an ultrasonic bath for a

short period.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[6]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM ML385 stock solution in DMSO

Appropriate cell culture medium

Procedure:

Thaw the Stock Solution: Thaw a single aliquot of the 10 mM ML385 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

group is treated with the same final concentration of DMSO.

Application to Cells: Add the prepared working solutions to your cell cultures and proceed

with the experiment.
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Mandatory Visualizations
Nrf2 Signaling Pathway Inhibition by ML385
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Caption: Inhibition of the Nrf2 signaling pathway by ML385.
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Experimental Workflow for ML385 Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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